Cas no 2172114-97-3 (ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate)

• Product Name: ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate
• CAS No: 2172114-97-3
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6492359
• PubChem ID: 165522761
• Update Time: 2025-05-21

ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate
• ethyl 3-[3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-yl]propanoate
• EN300-1451658
• 2172114-97-3

• Inchi： 1S/C12H19N3O3/c1-2-17-10(16)6-5-9-14-11(15-18-9)12(13)7-3-4-8-12/h2-8,13H2,1H3
• InChI Key： TXODFPJUGDHZOR-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)OCC)=NC(C2(CCCC2)N)=N1

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 91.2Ų

Additional information on ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate

Research Brief on Ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate (CAS: 2172114-97-3)

Ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate (CAS: 2172114-97-3) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique 1,2,4-oxadiazole scaffold and cyclopentylamine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate involves a multi-step process that includes the formation of the 1,2,4-oxadiazole ring and subsequent functionalization with the cyclopentylamine group. Recent studies have optimized this synthetic route to improve yield and purity, making the compound more accessible for further biological evaluation. The presence of the 1,2,4-oxadiazole ring is particularly noteworthy, as this heterocycle is known for its stability and ability to mimic peptide bonds, making it a valuable scaffold in drug design.

In terms of biological activity, ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate has demonstrated significant inhibitory effects on specific enzymes involved in inflammatory pathways. Preliminary in vitro studies indicate that the compound can selectively target and modulate the activity of these enzymes, suggesting its potential as an anti-inflammatory agent. Additionally, the compound's ability to penetrate cell membranes and its favorable pharmacokinetic properties further support its therapeutic potential.

Recent in vivo studies have expanded on these findings, showing that ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate can effectively reduce inflammation in animal models of chronic inflammatory diseases. These results are particularly encouraging, as they highlight the compound's efficacy and safety profile in a more complex biological system. Researchers are now exploring the compound's mechanism of action in greater detail, with a focus on its interactions with specific molecular targets.

Beyond its anti-inflammatory properties, ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate is also being investigated for its potential applications in oncology. Early-stage research suggests that the compound may exhibit cytotoxic effects on certain cancer cell lines, possibly through the induction of apoptosis or inhibition of cell proliferation pathways. While these findings are preliminary, they open new avenues for the development of targeted cancer therapies.

In conclusion, ethyl 3-3-(1-aminocyclopentyl)-1,2,4-oxadiazol-5-ylpropanoate (CAS: 2172114-97-3) represents a promising candidate for further drug development. Its unique chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for both basic research and therapeutic applications. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and evaluating its efficacy in clinical settings. The continued exploration of this compound may yield significant advancements in the treatment of inflammatory diseases and cancer.